N-9H-fluoren-2-yl-3,4,5-trimethoxybenzamide
Overview
Description
N-9H-fluoren-2-yl-3,4,5-trimethoxybenzamide, also known as FTM, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. FTM belongs to the family of benzamides and is synthesized through a series of chemical reactions.
Mechanism of Action
N-9H-fluoren-2-yl-3,4,5-trimethoxybenzamide's mechanism of action is primarily through its interaction with dopamine receptors. This compound acts as a partial agonist at the D2 receptor, which regulates the release of dopamine in the brain. By binding to the D2 receptor, this compound can modulate the release of dopamine, which can have a range of effects on the brain and body.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of dopamine release, the regulation of motor function, and the modulation of mood and behavior. This compound has also been studied for its potential effects on other neurotransmitter systems, including the serotonin and norepinephrine systems.
Advantages and Limitations for Lab Experiments
N-9H-fluoren-2-yl-3,4,5-trimethoxybenzamide has a range of advantages and limitations for use in lab experiments. One of the primary advantages of this compound is its high affinity for dopamine receptors, which makes it a useful tool for studying the role of dopamine in various physiological and pathological conditions. However, this compound's partial agonist activity can make it difficult to interpret results, as its effects on dopamine release can be complex and context-dependent.
Future Directions
There are many potential future directions for the study of N-9H-fluoren-2-yl-3,4,5-trimethoxybenzamide. One area of interest is the development of this compound analogs with improved pharmacological properties, such as increased selectivity for specific dopamine receptor subtypes. Another area of interest is the use of this compound in combination with other drugs or therapies to enhance its therapeutic potential. Additionally, this compound could be studied in the context of other neurological disorders, such as addiction and depression, to better understand its potential therapeutic applications.
Scientific Research Applications
N-9H-fluoren-2-yl-3,4,5-trimethoxybenzamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and neuroscience. One of the primary applications of this compound is as a ligand for dopamine receptors. This compound has been shown to have high affinity for the D2 receptor, making it a potential candidate for the treatment of Parkinson's disease and other neurological disorders.
properties
IUPAC Name |
N-(9H-fluoren-2-yl)-3,4,5-trimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21NO4/c1-26-20-12-16(13-21(27-2)22(20)28-3)23(25)24-17-8-9-19-15(11-17)10-14-6-4-5-7-18(14)19/h4-9,11-13H,10H2,1-3H3,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFJXCVIHRUEJMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC3=C(C=C2)C4=CC=CC=C4C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
431928-29-9 |
Source
|
| Record name | N-(9H-FLUOREN-2-YL)-3,4,5-TRIMETHOXYBENZAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N'-bis[4-(aminocarbonyl)phenyl]terephthalamide](/img/structure/B3613522.png)
![N-[4-(1-azepanylsulfonyl)phenyl]-2-phenylacetamide](/img/structure/B3613523.png)
![N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-phenylbutanamide](/img/structure/B3613538.png)
![4-({[3-(4-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}methyl)benzonitrile](/img/structure/B3613543.png)
![2-({5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}thio)-1-(4-methoxyphenyl)ethanone](/img/structure/B3613551.png)
![4-(9H-fluoren-9-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methylene]-1-piperazinamine](/img/structure/B3613564.png)
![2-[(4-fluorobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole](/img/structure/B3613565.png)
![4-ethoxy-N-[2-(2-methyl-1H-indol-3-yl)ethyl]naphthalene-1-sulfonamide](/img/structure/B3613569.png)
![4-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-2,5-dimethylbenzenesulfonamide](/img/structure/B3613584.png)
![1-{4-[(4-chlorophenyl)thio]-3,5,6-trifluoropyridin-2-yl}piperazine](/img/structure/B3613590.png)
![N-(4-{[3-(4-isopropylphenyl)acryloyl]amino}phenyl)-2-thiophenecarboxamide](/img/structure/B3613603.png)
